Cas no 1261684-14-3 (2-(2-Fluoro-6-methylbenzoyl)pyridine)

• Product Name: 2-(2-Fluoro-6-methylbenzoyl)pyridine
• CAS No: 1261684-14-3
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 5008826
• Update Time: 2025-05-27

2-(2-Fluoro-6-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-6-methylbenzoyl)pyridine

• Inchi： 1S/C13H10FNO/c1-9-5-4-6-10(14)12(9)13(16)11-7-2-3-8-15-11/h2-8H,1H3
• InChI Key： WGTODKBXFJYUJD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 2-(2-Fluoro-6-methylbenzoyl)pyridine

Comprehensive Analysis of 2-(2-Fluoro-6-methylbenzoyl)pyridine (CAS No. 1261684-14-3): Properties, Applications, and Industry Trends

2-(2-Fluoro-6-methylbenzoyl)pyridine (CAS 1261684-14-3) is a fluorinated aromatic ketone derivative gaining significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic benzoyl derivatives, characterized by its unique pyridine ring coupled with a fluoro-methyl substituted benzoyl group. The presence of both fluorine and methyl substituents enhances its electronic properties, making it valuable for designing bioactive molecules. Recent studies highlight its role as a key intermediate in synthesizing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted drug discovery.

From a structural perspective, 2-(2-Fluoro-6-methylbenzoyl)pyridine exhibits remarkable stability due to its conjugated system. The fluoro group at the ortho position influences dipole moments, while the methyl group modulates steric effects—a combination frequently explored in structure-activity relationship (SAR) studies. Researchers increasingly leverage such compounds for fragment-based drug design, a trending approach in combating antibiotic resistance and chronic diseases. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for preclinical development.

The synthesis of CAS 1261684-14-3 typically involves Friedel-Crafts acylation followed by halogenation, with yields optimized through green chemistry protocols. This aligns with the industry’s shift toward sustainable synthesis, reducing hazardous byproducts. Notably, its low toxicity profile (as per OECD guidelines) makes it preferable over traditional halogenated compounds. Patent databases reveal applications in crop protection formulations, where it acts as a synergist for neonicotinoid alternatives—a hotspot given the global push for eco-friendly pesticides.

Market analysts project growth for fluorinated pyridine derivatives, driven by their versatility in electronic materials and catalysis. For instance, 2-(2-Fluoro-6-methylbenzoyl)pyridine serves as a ligand in cross-coupling reactions, pivotal for manufacturing OLED materials. Such applications resonate with searches for "high-performance organic semiconductors" or "fluorine in material science"—topics trending in academic and industrial forums. Storage recommendations emphasize inert atmospheres to preserve its hydrolytic stability, a detail often queried by laboratory technicians.

In conclusion, 2-(2-Fluoro-6-methylbenzoyl)pyridine exemplifies innovation at the intersection of medicinal chemistry and advanced materials. Its dual utility in life sciences and technology sectors underscores why CAS 1261684-14-3 remains a focal point for R&D investments. Future directions may explore its potential in proteolysis-targeting chimeras (PROTACs) or metal-organic frameworks (MOFs), addressing current limitations in drug delivery and energy storage—an excellent subject for further scientific discourse.